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Compound of Interest

Compound Name: 4-Chloro-2,6-diiodophenol

Cat. No.: B102086

An In-depth Technical Guide to the Safe Handling of 4-Chloro-2,6-diiodophenol
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols and handling
procedures for 4-Chloro-2,6-diiodophenol. The information is intended to support laboratory
personnel in minimizing risks and ensuring a safe working environment.

Hazard Identification and Classification

4-Chloro-2,6-diiodophenol is a halogenated phenolic compound that requires careful handling
due to its potential health hazards. Based on available data for similar compounds, it is
classified as an irritant.

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement
. e H315: Causes skin
Skin Irritation 2 o
irritation.[1]
o H319: Causes serious eye
Eye Irritation 2A

irritation.[1]
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| Specific target organ toxicity — Single exposure (Respiratory tract irritation) | 3 | H335: May
cause respiratory irritation.[1] |

The signal word for this chemical is "Warning".[1] It is crucial to adhere to all precautionary
measures to avoid exposure.

Physicochemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe
handling.

Table 2: Physicochemical Data for Similar Compound 4-Chloro-2-iodophenol

Property Value

Molecular Formula CeH4CIIO

Molar Mass 254.45 g/mol [2]

Appearance White to pale yellow crystalline powder[3]
Melting Point 75.0to 79.0 °C[3]

Boiling Point 225.1°C at 760 mmHg[3]

| Solubility | Soluble in ethanol, ethers, and benzene; slightly soluble in water.[3] |

Safe Handling and Storage

Proper handling and storage are critical to prevent accidental exposure and maintain the
chemical's integrity.

Handling

e Ventilation: Use only outdoors or in a well-ventilated area, preferably within a chemical fume
hood to minimize inhalation of dust or vapors.[4][5][6]

e Personal Hygiene: Do not eat, drink, or smoke when using this product.[4][5] Wash hands
and any exposed skin thoroughly after handling.[4][5]
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» Contact Avoidance: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4][5] Avoid
contact with skin and eyes.[5]

e General Practice: Employ good occupational work practices.[7] Avoid all personal contact,
including inhalation.[7]

Storage

o Container: Keep container tightly closed in a dry, cool, and well-ventilated place.[4][5]
e Security: Store locked up.[4][5]
e Incompatibilities: Store away from strong oxidizing agents.[6][8]

» Conditions to Avoid: Keep away from heat, sparks, and flame.[5] The compound may be light
and air sensitive.[5]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling 4-Chloro-2,6-diiodophenol to
prevent direct contact.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Rationale

Tightly fitting safety Protects against splashes
Eye/Face Protection goggles or a face shield.[4] and dust, preventing

[5] serious eye irritation.[1]

Chemical-impermeable gloves ) )
) ] Prevents skin contact which
Skin Protection (e.g., Neoprene, Butyl rubber)

can cause irritation.[1]
and a lab coat.[4][6][9]

| Respiratory Protection | NIOSH-approved respirator if exposure limits are exceeded or if
ventilation is inadequate.[4][5] | Prevents respiratory tract irritation from dust or vapors.[1] |
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Before Handling Chemical

Required PPE for Handling 4-Chloro-2,6-diiodophenol

Lab Coat / Protective Clothing 3 s ChemicaFResistant Gloves @ Safety Goggles / Face Shield Respirator (If needed)
(e.g., Neoprene, Butyl)

No / High|Dust Risk

Is work performed in a
well-ventilated area / fume hood?

\/

Proceed with Experiment

Click to download full resolution via product page
Caption: Personal Protective Equipment (PPE) decision workflow.

Experimental Protocols and Workflows

While specific experimental protocols are proprietary, a general workflow for handling
halogenated phenols in a research setting involves the following steps.

General Laboratory Handling Workflow

¢ Preparation:
o Review the Safety Data Sheet (SDS) thoroughly.[6]
o Ensure the work area, specifically the chemical fume hood, is clean and operational.[6]

o Verify that an emergency eyewash station and safety shower are accessible.[5][6]
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o Assemble all necessary PPE as outlined in Table 3.

o Execution:

[e]

Don all required PPE before handling the primary container.

o

Perform all manipulations, including weighing and dilutions, within a certified chemical
fume hood to contain dust and vapors.[6]

o

Use dedicated, clearly labeled glassware.

[¢]

Keep the container sealed when not in use.[7]

o Post-Experiment:

[e]

Decontaminate all surfaces and equipment after use.

o

Dispose of waste in a clearly labeled, sealed container designated for halogenated organic
waste.[6]

o

Remove PPE in the correct order to avoid self-contamination.

[¢]

Wash hands thoroughly with soap and water.[6][7]

2. Chemical Handling
(Inside Fume Hood)

3. Post-Handling

- Weighing - Decontaminate
- Dilution - Segregate Waste
- Reaction

Click to download full resolution via product page
Caption: General laboratory workflow for safe chemical handling.
First Aid and Emergency Procedures
Immediate and appropriate first aid is critical in the event of an exposure.

Table 4: First Aid Measures
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Exposure Route First Aid Procedure

Move the victim to fresh air.[4] If
breathing is difficult, give oxygen.[4] If

Inhalation . . e o
not breathing, give artificial respiration
and seek immediate medical attention.[4]
Take off contaminated clothing immediately.[4]
Skin Contact Wash off with soap and plenty of water.[4] If skin

irritation occurs, get medical help.[4]

Rinse cautiously with water for several minutes.
[4] Remove contact lenses, if present and easy
Eye Contact ] o ) ]
to do.[4] Continue rinsing and seek immediate

medical attention.[4][10]

| Ingestion | Rinse mouth.[4] Do NOT induce vomiting.[11][12] Get medical help immediately.[4]
|

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area.[4] Avoid dust formation and
contact with the substance.[4] Ensure adequate ventilation.[4]

» Containment: Prevent the substance from entering drains.[7][10]

o Cleanup: For dry spills, sweep or shovel the material into a suitable, labeled container for
disposal, minimizing dust generation.[5][7] Wash the spill area thoroughly.[7]
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Exposure Occurs

Identify Exposure Route
Ingested

Inhalation: Skin Contact: Eye Contact: Ingestion:
- Move to fresh air - Remove clothing - Rinse with water (15 min) - Rinse mouth
- Provide oxygen if needed - Wash with soap & water - Remove contacts - Do NOT induce vomiting

if irritation persists

Seek Immediate

Medical Attention

Click to download full resolution via product page

Caption: First aid response flowchart for accidental exposure.

Toxicology and Health Effects

Phenolic compounds can be toxic and corrosive.[8] 4-Chloro-2,6-diiodophenol is harmful if it
comes into contact with the skin, is inhaled, or is swallowed, and it causes serious irritation to
the skin and eyes.[1][7] Prolonged or repeated exposure to similar phenols can potentially
affect the central nervous system, liver, and kidneys.[8][9]

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations.[10]
Dispose of contents/container to an approved waste disposal plant.[5][10] Do not mix with other
waste.[10] Handle uncleaned containers as you would the product itself.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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